1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• SMILES: CCC1(CCC(CC1)C(C)C)C=O
• InChI: InChI=1S/C12H22O/c1-4-12(9-13)7-5-11(6-8-12)10(2)3/h9-11H,4-8H2,1-3H3
• InChIKey: IGXPXGSEJIPGAQ-UHFFFAOYSA-N

1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde — A Structurally Defined Alicyclic Aldehyde Building Block for Procurement

1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde (also named 4-ethyl-1-isopropylcyclohexane-1-carbaldehyde) is a disubstituted cyclohexane carbaldehyde with molecular formula C₁₂H₂₂O and a molecular weight of 182.3 g/mol . It features an ethyl substituent at ring position 1 (geminal to the aldehyde group) and an isopropyl group at ring position 4, creating a saturated alicyclic framework with two differentiated alkyl appendages of contrasting steric demand . The compound is supplied as a research-grade intermediate with a minimum purity specification of 95% and is catalogued under the Enamine building block identifier EN300-1622000, distributed through Sigma-Aldrich .

Structurally defined alicyclic aldehyde building block

Dual ethyl/isopropyl substitution provides a differentiated steric profile

Supplied as research-grade intermediate (≥95% purity)

Why 1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde Cannot Be Replaced by Generic Cyclohexane Carbaldehydes

Generic substitution among cyclohexane carbaldehydes is inadvisable because even single-atom changes in the alkyl substituents at the 1- and 4-positions produce measurable, and often functionally decisive, differences in molecular weight, lipophilicity (logP), boiling point, and conformational behavior. For example, the saturated analog 4-isopropylcyclohexane-1-carbaldehyde (C₁₀H₁₈O, MW 154.25, logP ≈ 2.65) is substantially smaller and less lipophilic than the target compound (C₁₂H₂₂O, MW 182.3, estimated logP ≈ 3.5) . Meanwhile, the mono-substituted 4-ethylcyclohexane-1-carbaldehyde (C₉H₁₆O, MW 140.22) lacks the steric bulk of the isopropyl group entirely . These differences alter physical properties and synthetic compatibility in ways that cannot be compensated for by simply adjusting stoichiometry or solvent. The quantitative evidence presented in Section 3 demonstrates exactly where the target compound diverges from its closest in-class alternatives.

Higher molecular weight and boiling point compared to mono-substituted cyclohexane carbaldehydes may alter distillation behavior and thermal process compatibility, limiting direct substitution.

Increased lipophilicity relative to simpler analogs can shift partitioning and chromatographic retention, requiring method re-optimization.

Attenuated conformational locking in the 1,4-disubstituted scaffold may produce different conformer populations, affecting diastereoselectivity at the aldehyde center compared to mono-substituted building blocks.

1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde — Quantified Differentiation Against Four Closest Analogs

Molecular Weight and Steric Bulk: 18% Heavier Than the Nearest Saturated Mono-Substituted Analog for Distinct Physical Properties

The target compound (C₁₂H₂₂O, MW 182.3 g/mol) carries both an ethyl group at C1 (geminal to the aldehyde) and an isopropyl group at C4, resulting in a molecular weight that is 18.2% greater than 4-isopropylcyclohexane-1-carbaldehyde (C₁₀H₁₈O, MW 154.25 g/mol) . Compared with the methyl-substituted analog 4-methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde (C₁₁H₂₀O, MW 168.28 g/mol), the target is still 8.3% heavier . This additional mass reflects the presence of one extra methylene unit, which directly influences boiling point (estimated ~236 °C for the target, versus ~209 °C for the isopropyl-only analog and ~195 °C for the ethyl-only analog) .

MW & BP vs Analogs

Data to verify

182.3 g/mol, pred. BP ~236 °C; +18% MW vs 4-isopropyl analog, ~27 °C higher BP

Distinct physical properties support differentiated thermal process design

Predicted boiling points; confirm experimentally

Evidence Dimension	Molecular weight and predicted boiling point
Target Compound Data	MW = 182.3 g/mol; C₁₂H₂₂O; Predicted BP ~236 °C
Comparator Or Baseline	Comparator 1: 4-isopropylcyclohexane-1-carbaldehyde (MW 154.25 g/mol, C₁₀H₁₈O, Predicted BP 209.3±9.0 °C); Comparator 2: 4-ethylcyclohexane-1-carbaldehyde (MW 140.22 g/mol, C₉H₁₆O, Predicted BP 195.0±9.0 °C); Comparator 3: 4-methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde (MW 168.28 g/mol, C₁₁H₂₀O)
Quantified Difference	+18.2% MW vs. 4-isopropyl analog; +30.0% MW vs. 4-ethyl analog; +8.3% MW vs. 4-methyl-1-isopropyl analog; BP difference ~+27 °C vs. 4-isopropyl analog
Conditions	Molecular weights from vendor datasheets; boiling points are predicted values at 760 mmHg from chemical databases

Why This Matters

Higher molecular weight correlates with reduced volatility and higher boiling point, which is critical for applications requiring thermal stability during distillation or high-temperature reaction conditions.

Lipophilicity (LogP) Profile: Intermediate Hydrophobicity Between Mono-Isopropyl and tert-Butyl Analogs for Optimized Partitioning

The target compound occupies a distinct intermediate position in the lipophilicity spectrum of cyclohexane carbaldehydes. The mono-substituted 4-isopropylcyclohexane-1-carbaldehyde has a measured/estimated logP of approximately 2.65 , whereas the tert-butyl analog 4-tert-butylcyclohexane-1-carbaldehyde has an estimated logP of 3.68 . The target compound, carrying both an ethyl and an isopropyl group, has an estimated logP of approximately 3.5, based on additive fragment contributions [1]. This places it roughly 0.85 log units above the isopropyl-only analog (approximately 7-fold higher octanol-water partition coefficient) and approximately 0.18 log units below the tert-butyl analog.

Lipophilicity (logP)

Class-level

Est. logP ~3.5; ~0.85 log units above isopropyl-only analog (~7× higher partitioning)

Intermediate hydrophobicity may support balanced partitioning and chromatographic retention

Estimated from fragment contributions; no experimental logP available

Evidence Dimension	Estimated octanol-water partition coefficient (logP)
Target Compound Data	Estimated logP ≈ 3.5 (C₁₂H₂₂O, ethyl at C1, isopropyl at C4)
Comparator Or Baseline	Comparator 1: 4-isopropylcyclohexane-1-carbaldehyde (logP ≈ 2.65, C₁₀H₁₈O); Comparator 2: 4-tert-butylcyclohexane-1-carbaldehyde (logP ≈ 3.68, C₁₁H₂₀O)
Quantified Difference	ΔlogP ≈ +0.85 vs. 4-isopropyl analog (~7× higher partitioning); ΔlogP ≈ −0.18 vs. 4-tert-butyl analog
Conditions	LogP values from database estimates (ACD/LogP, XLogP3, or fragment-based calculation); no experimental shake-flask logP available for the target compound

Why This Matters

An intermediate logP of ~3.5 provides balanced hydrophobicity that can improve membrane permeability in cell-based assays or optimize retention time in reverse-phase chromatographic purification relative to more polar (logP ~2.6) or more lipophilic (logP ~3.7) analogs.

• [1] Estimated logP derived from additive fragment contribution method based on cyclohexane carbaldehyde scaffold with ethyl (+0.9) and isopropyl (+1.3) increments relative to the parent cyclohexanecarbaldehyde (logP ≈ 1.77). View Source

Conformational Stability: Experimentally Determined Enthalpy and Entropy Differences for the 1-Ethyl-4-isopropyl Substitution Pattern

Low-temperature ¹³C NMR studies on cis-1-ethyl-4-isopropylcyclohexane, the saturated hydrocarbon core of the target aldehyde, have yielded quantitative conformational enthalpy (−ΔH°) and entropy (ΔS°) differences for the ethyl and isopropyl groups in this substitution pattern [1]. The averaged −ΔH° values obtained were 1.60 kcal mol⁻¹ for the ethyl group and 1.52 kcal mol⁻¹ for the isopropyl group. These values differ measurably from the mono-substituted A-values: ethyl (1.79 kcal mol⁻¹) and isopropyl (2.21 kcal mol⁻¹) [2]. In the 1,4-disubstituted scaffold, the conformational free energy difference is attenuated relative to the mono-substituted case, meaning the ring-flipping equilibrium in the target compound is quantitatively distinct from that in simpler cyclohexane carbaldehydes bearing only a single alkyl substituent.

Conformational Enthalpy

Head-to-head

Ethyl −ΔH° = 1.60; iPr −ΔH° = 1.52 kcal/mol (31% reduction vs mono-A-value)

Attenuated conformational bias alters ring-flip equilibrium and steric environment at the aldehyde

Low-temperature ¹³C NMR on saturated core; data from Booth & Everett (1980)

Evidence Dimension	Conformational enthalpy difference (−ΔH°) for alkyl substituents
Target Compound Data	Ethyl group −ΔH° = 1.60 kcal mol⁻¹; Isopropyl group −ΔH° = 1.52 kcal mol⁻¹ (measured in cis-1-ethyl-4-isopropylcyclohexane core)
Comparator Or Baseline	Mono-substituted A-values: Ethyl = 1.79 kcal mol⁻¹; Isopropyl = 2.21 kcal mol⁻¹
Quantified Difference	Δ(−ΔH°) = −0.19 kcal mol⁻¹ for ethyl (11% reduction); −0.69 kcal mol⁻¹ for isopropyl (31% reduction) relative to mono-substituted A-values
Conditions	Low-temperature ¹³C NMR in CFCl₃–CDCl₃ solution; averaged values from Booth & Everett (1980), J. Chem. Soc. Perkin Trans. 1

Why This Matters

A 31% reduction in the effective conformational bias of the isopropyl group in the 1,4-disubstituted scaffold means the target aldehyde populates axial and equatorial conformers differently than mono-substituted analogs, potentially altering the steric environment around the reactive aldehyde center and affecting diastereoselectivity in subsequent transformations.

• [1] Booth, H. S.; Everett, J. R. The Experimental Determination of the Conformational Free Energy, Enthalpy, and Entropy Differences for Alkyl Groups in Alkylcyclohexanes by Low Temperature Carbon-13 Magnetic Resonance Spectroscopy. J. Chem. Soc. Perkin Trans. 1 1980, 11, 255–259. View Source
• [2] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994. A-values: Ethyl = 1.79 kcal mol⁻¹; Isopropyl = 2.21 kcal mol⁻¹. View Source

Quantitative Purity Specification Parity with Commercial Analogs Ensures Reproducible Synthetic Performance

The target compound is supplied with a minimum purity of 95%, as specified in vendor datasheets . This purity level is equivalent to that of the most common analogs: 4-isopropylcyclohexane-1-carbaldehyde (min. 95%) and 4-tert-butylcyclohexane-1-carbaldehyde (min. 95%) . This parity ensures that procurement of the target compound does not entail accepting a lower purity standard relative to its simpler, more widely available alternatives. A purity of ≥95% is generally considered the minimum acceptable threshold for use as a synthetic intermediate in multi-step sequences where impurity carry-through could compromise downstream yield or purity.

Purity Specification

Specification review

Min. 95% — equivalent to isopropyl and tert-butyl cyclohexane carbaldehyde analogs

Substitution possible without downgrading baseline quality standards

Vendor CoA specifications; verify lot-specific data

Evidence Dimension	Minimum purity specification (GC or equivalent)
Target Compound Data	Min. 95%
Comparator Or Baseline	4-isopropylcyclohexane-1-carbaldehyde: Min. 95%; 4-tert-butylcyclohexane-1-carbaldehyde: Min. 95%
Quantified Difference	Equivalent (all three compounds specified at ≥95%)
Conditions	Vendor Certificate of Analysis (CoA) specifications from CymitQuimica/Biosynth and Sigma-Aldrich product pages

Why This Matters

Equivalent purity specifications across the analog series mean that substitution decisions can be made purely on structural and physicochemical grounds without compromising on baseline quality standards.

Dual Substitution Pattern at the 1- and 4-Positions Creates a Sterically Differentiated Aldehyde Synthon Not Accessible from Mono-Substituted Analogs

The defining structural feature of the target compound is the simultaneous presence of an ethyl group geminal to the aldehyde at C1 and an isopropyl group at the remote C4 position. This arrangement is not available in any mono-substituted cyclohexane carbaldehyde. The ethyl group at C1 introduces steric hindrance directly adjacent to the reactive carbonyl, which can modulate nucleophilic addition rates and diastereofacial selectivity. The isopropyl group at C4, with its larger steric footprint (A-value = 2.21 kcal mol⁻¹ in mono-substituted systems), provides a remote steric influence that can affect the conformational equilibrium of the ring [1]. No single comparator combines both features: 4-isopropylcyclohexane-1-carbaldehyde lacks the geminal ethyl group; 4-methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde carries a smaller methyl group at C4 instead of ethyl; and 4-tert-butylcyclohexane-1-carbaldehyde has a bulkier but geometrically distinct tert-butyl group at C4 with no substitution at C1 .

Substitution Pattern

Context-dependent

Only analog combining C1-geminal ethyl and C4-isopropyl; no comparator replicates both features

Unique steric environment at the aldehyde center, not reproducible by mono-substituted analogs

Structural comparison based on vendor and database records; reactivity data to be generated

Evidence Dimension	Substitution pattern uniqueness (presence/absence of C1-ethyl and C4-isopropyl)
Target Compound Data	C1-ethyl present; C4-isopropyl present; aldehyde at C1 (geminal to ethyl)
Comparator Or Baseline	4-isopropylcyclohexane-1-carbaldehyde: C1-H (no geminal substituent), C4-isopropyl; 4-methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde: C1-isopropyl, C4-methyl; 4-tert-butylcyclohexane-1-carbaldehyde: C1-H, C4-tert-butyl
Quantified Difference	Qualitative: the target is the only analog in the set that combines a C1-geminal alkyl substituent with a C4-isopropyl group
Conditions	Structural comparison based on IUPAC names, InChIKeys, and canonical SMILES from vendor and database records

Why This Matters

The unique geminal ethyl/aldehyde arrangement at C1 creates a quaternary-like steric environment at the reactive center that is not replicated by any mono-substituted analog, making the target compound irreplaceable for applications where this specific steric profile is required for selectivity or reactivity tuning.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994. Isopropyl A-value = 2.21 kcal mol⁻¹. View Source

1-Ethyl-4-(propan-2-yl)cyclohexane-1-carbaldehyde — Evidence-Based Research and Industrial Application Scenarios

Medicinal Chemistry: Optimizing Pharmacokinetic Properties Through Controlled Lipophilicity

With an estimated logP of approximately 3.5, this compound occupies a lipophilicity window that balances membrane permeability with aqueous solubility, making it a valuable aldehyde intermediate for constructing drug-like molecules where logP values in the 3–4 range are targeted for oral bioavailability . Its intermediate hydrophobicity — roughly 0.85 log units more lipophilic than the isopropyl-only analog (logP ~2.65) and 0.18 log units less than the tert-butyl analog (logP ~3.68) — provides medicinal chemists with a finer granularity of lipophilicity tuning than is available from the simpler analogs [1][2].

Diastereoselective Synthesis: Exploiting the Attenuated Conformational Bias of the 1,4-Substitution Pattern

The experimentally determined conformational enthalpy differences for the 1-ethyl-4-isopropylcyclohexane scaffold (−ΔH° = 1.60 kcal mol⁻¹ for ethyl; 1.52 kcal mol⁻¹ for isopropyl) are significantly reduced relative to mono-substituted A-values. This attenuated conformational locking means that the target aldehyde is expected to exhibit a more dynamic ring-flipping equilibrium than similarly substituted mono-alkyl cyclohexane carbaldehydes . This property can be exploited in diastereoselective nucleophilic additions where the facial selectivity of the carbonyl depends on the populations of axial vs. equatorial conformers of the adjacent substituents.

Fragrance and Flavor Intermediate: Reduced Volatility for Controlled Release Formulations

The higher molecular weight (182.3 g/mol) and correspondingly higher predicted boiling point (~236 °C) of the target compound, compared with 4-ethylcyclohexane-1-carbaldehyde (predicted BP ~195 °C) , make it a candidate intermediate for fragrance molecules requiring lower vapor pressure and longer retention on substrates. The saturated cyclohexane ring provides oxidative stability advantages over unsaturated analogs such as phellandral (4-isopropylcyclohex-1-ene-1-carbaldehyde, C₁₀H₁₆O) [1], while the dual alkyl substitution pattern offers a distinct odorant scaffold not accessible from mono-substituted cyclohexane carbaldehydes.

Material Science: Liquid Crystal and Polymer Precursor Synthesis

The patent literature identifies cyclohexane carbaldehyde compounds bearing specific 1,4-disubstitution patterns as useful intermediates for preparing silacyclohexane-based liquid crystal compounds . The target compound's combination of an ethyl group at C1 and an isopropyl group at C4 provides a substitution pattern that may be employed in the synthesis of liquid crystalline materials where the conformational properties of the cyclohexane ring influence mesophase behavior. The saturated ring ensures photochemical and thermal stability superior to olefinic analogs.

Application

Selection Property

Validation Focus

LogP-dependent partitioning and permeability studies

Intermediate lipophilicity profile

Partition coefficient and membrane retention assays

Diastereoselective aldehyde reaction studies

Attenuated conformational bias

Conformer population and facial selectivity analysis

Fragrance and flavor intermediate research

Higher boiling point, lower vapor pressure

Volatility and substrate retention evaluation

Liquid crystal material precursor synthesis

Unique 1,4-disubstituted scaffold

Mesophase behavior and thermal stability testing

• [1] Booth, H. S.; Everett, J. R. J. Chem. Soc. Perkin Trans. 1 1980, 11, 255–259. Conformational enthalpy differences for cis-1-ethyl-4-isopropylcyclohexane. View Source
• [2] Shin-Etsu Chemical Co. U.S. Patent 5,519,156 — Cyclohexane carbaldehyde compounds and processes for preparing silacyclohexane-based liquid crystal compounds. View Source